Cas no 1396880-48-0 (6-(4-benzylpiperidin-1-yl)-N-(4,5-dimethyl-1,3-thiazol-2-yl)pyridazine-3-carboxamide)

• Product Name: 6-(4-benzylpiperidin-1-yl)-N-(4,5-dimethyl-1,3-thiazol-2-yl)pyridazine-3-carboxamide
• CAS No: 1396880-48-0
• MF: C₂₂H₂₅N₅OS
• MW: 407.531802892685
• CID: 6382746
• PubChem ID: 71778640
• Update Time: 2025-06-09

6-(4-benzylpiperidin-1-yl)-N-(4,5-dimethyl-1,3-thiazol-2-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(4-benzylpiperidin-1-yl)-N-(4,5-dimethyl-1,3-thiazol-2-yl)pyridazine-3-carboxamide
• 6-(4-benzylpiperidin-1-yl)-N-(4,5-dimethylthiazol-2-yl)pyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, N-(4,5-dimethyl-2-thiazolyl)-6-[4-(phenylmethyl)-1-piperidinyl]-
• F0696-5105
• 1396880-48-0
• AKOS024597545

• Inchi： 1S/C22H25N5OS/c1-15-16(2)29-22(23-15)24-21(28)19-8-9-20(26-25-19)27-12-10-18(11-13-27)14-17-6-4-3-5-7-17/h3-9,18H,10-14H2,1-2H3,(H,23,24,28)
• InChI Key： NMAXMNIURCUNFB-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C)=C(C)S2)=O)=NN=C(N2CCC(CC3=CC=CC=C3)CC2)C=C1

Computed Properties

• Exact Mass: 407.17798161g/mol
• Monoisotopic Mass: 407.17798161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 99.2Ų

Additional information on 6-(4-benzylpiperidin-1-yl)-N-(4,5-dimethyl-1,3-thiazol-2-yl)pyridazine-3-carboxamide

Introduction to 6-(4-benzylpiperidin-1-yl)-N-(4,5-dimethyl-1,3-thiazol-2-yl)pyridazine-3-carboxamide (CAS No. 1396880-48-0)

6-(4-benzylpiperidin-1-yl)-N-(4,5-dimethyl-1,3-thiazol-2-yl)pyridazine-3-carboxamide, identified by its CAS number 1396880-48-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a convergence of multiple pharmacophoric elements, including a piperidine scaffold, a pyridazine ring system, and a thiazole moiety, which collectively contribute to its unique chemical and biological properties. The structural design of this compound suggests potential applications in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and inflammatory conditions.

The piperidine moiety in 6-(4-benzylpiperidin-1-yl)-N-(4,5-dimethyl-1,3-thiazol-2-yl)pyridazine-3-carboxamide is a well-established pharmacophore in drug discovery, known for its ability to enhance bioavailability and binding affinity to biological targets. Piperidine derivatives have been widely explored for their role in modulating neurotransmitter systems, making them valuable candidates for treating neurological and psychiatric disorders. The presence of the benzyl group at the 4-position of the piperidine ring further enhances the compound's solubility and metabolic stability, which are critical factors for drug efficacy and safety.

The pyridazine ring system is another key structural feature of this compound. Pyridazines have been increasingly recognized for their pharmacological significance, particularly in the development of antiviral, anticancer, and anti-inflammatory agents. The nitrogen atoms in the pyridazine ring can form hydrogen bonds with biological targets, improving interactions and binding affinity. In 6-(4-benzylpiperidin-1-yl)-N-(4,5-dimethyl-1,3-thiazol-2-yl)pyridazine-3-carboxamide, the pyridazine ring is linked to a thiazole moiety through an amide bond, creating a multifunctional pharmacophore that may exhibit synergistic effects in biological assays.

The thiazole component of the molecule adds another layer of complexity and functionality. Thiazoles are heterocyclic compounds that have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The 4,5-dimethylthiazole derivative in this compound introduces additional steric bulk and electronic properties that can influence its interactions with biological targets. This modification may enhance the compound's selectivity and potency against specific enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 6-(4-benzylpiperidin-1-yl)-N-(4,5-dimethyl-1,3-thiazol-2-yl)pyridazine-3-carboxamide with biological targets. These studies suggest that the compound may interact with enzymes such as kinases or proteases that are implicated in various diseases. The combination of the piperidine, pyridazine, and thiazole moieties creates a unique scaffold that could potentially disrupt disease-causing pathways by inhibiting key enzymatic activities.

In vitro studies have begun to explore the pharmacological profile of 6-(4-benzylpiperidin-1-yl)-N-(4,5-dimethyl-1,3-thiazol-2-yl)pyridazine-3-carboxamide, focusing on its potential as an anti-inflammatory agent. Initial results indicate that the compound exhibits significant inhibitory activity against inflammatory cytokines and mediators. This suggests that it may have therapeutic potential in conditions such as rheumatoid arthritis or inflammatory bowel disease. Further research is needed to fully elucidate its mechanism of action and to evaluate its efficacy in preclinical models.

The synthesis of 6-(4-benzylpiperidin-1-ylyl)-N-(4,5-dimethylthiazol-l-l)-pyridazinecarboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the piperidine and thiazole moieties, followed by condensation reactions to form the amide bond. Advances in synthetic methodologies have enabled researchers to optimize these reactions for greater efficiency and scalability.

The chemical stability of this compound is another critical factor that must be considered during its development as a potential drug candidate. Stability studies under various environmental conditions (e.g., temperature, humidity) are essential to ensure that the compound remains effective throughout its shelf life. Additionally， spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are used to confirm the structural integrity of synthesized analogs.

The pharmacokinetic properties of 6-(4-benzyl-piperidin-l-ylyl)-N(44 dimethylthiaZol-l-l)-pyridazincarboxarnide, including its absorption distribution metabolism excretion (ADME), will play a crucial role in determining its clinical utility. In vivo studies using animal models can provide valuable insights into how the compound is processed by the body and how it behaves over time after administration. These studies help identify potential side effects or toxicity issues early in drug development.п